Cas no 1807116-33-1 (3-Bromo-5-fluoro-4-hydroxybenzyl bromide)

• Product Name: 3-Bromo-5-fluoro-4-hydroxybenzyl bromide
• CAS No: 1807116-33-1
• MF: C₇H₅Br₂FO
• MW: 283.920404195786
• CID: 4976259
• Update Time: 2025-05-22

3-Bromo-5-fluoro-4-hydroxybenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-hydroxybenzyl bromide

• Inchi： 1S/C7H5Br2FO/c8-3-4-1-5(9)7(11)6(10)2-4/h1-2,11H,3H2
• InChI Key： HJVYUUYBHFYMSZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(CBr)=C1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-5-fluoro-4-hydroxybenzyl bromide

3-Bromo-5-fluoro-4-hydroxybenzyl bromide (CAS No. 1807116-33-1)

3-Bromo-5-fluoro-4-hydroxybenzyl bromide is a highly specialized organic compound with the CAS registry number 1807116-33-1. This compound belongs to the class of aryl bromides and is characterized by its unique structural features, which include a bromine atom at the para position, a fluorine atom at the meta position, and a hydroxyl group at the ortho position relative to the benzyl bromide moiety. The combination of these substituents imparts distinctive chemical and physical properties to the compound, making it a valuable molecule in various research and industrial applications.

The synthesis of 3-bromo-5-fluoro-4-hydroxybenzyl bromide typically involves multi-step organic reactions, often utilizing advanced catalytic systems and precise reaction conditions to achieve high yields and purity. Recent advancements in catalytic chemistry have enabled more efficient syntheses, reducing production costs and enhancing scalability for industrial applications. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the benzyl bromide moiety with high precision.

One of the most significant areas of research involving 3-bromo-5-fluoro-4-hydroxybenzyl bromide is its application in drug discovery. The compound's unique electronic properties and structural features make it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and anti-cancer drug development. For example, investigations into its ability to modulate kinase activity have shown promising results, suggesting its role in inhibiting key signaling pathways associated with cancer progression.

In addition to its pharmaceutical applications, 3-bromo-5-fluoro-4-hydroxybenzyl bromide has also found utility in materials science. Its ability to undergo various polymerization reactions has led to its use in synthesizing novel polymeric materials with tailored properties. Recent research has focused on incorporating this compound into biodegradable polymers for applications in tissue engineering and drug delivery systems. The compound's reactivity under specific conditions allows for precise control over polymer structure and functionality.

The electronic effects of the substituents in 3-bromo-5-fluoro-4-hydroxybenzyl bromide play a crucial role in determining its chemical reactivity. The hydroxyl group at the ortho position introduces strong electron-donating effects, while the fluorine atom at the meta position exerts an electron-withdrawing influence. This interplay between substituents creates a unique electronic environment that enhances the compound's ability to participate in various nucleophilic and electrophilic reactions. Recent computational studies have provided deeper insights into these electronic effects, enabling more accurate predictions of reaction outcomes.

Another area of active research is the use of 3-bromo-5-fluoro-4-hydroxybenzyl bromide as an intermediate in the synthesis of more complex molecules. Its versatility as an intermediate allows for the construction of diverse chemical frameworks, making it a valuable building block in organic synthesis. For instance, recent work has utilized this compound as a key intermediate in the synthesis of bioactive natural products, demonstrating its potential in natural product total synthesis.

From an environmental perspective, understanding the fate and behavior of 3-bromo-5-fluoro-4-hydroxybenzyl bromide in different ecosystems is critical for assessing its potential impact on human health and the environment. Recent studies have focused on evaluating its biodegradation pathways under various conditions, providing valuable insights into its environmental persistence and toxicity profile.

In conclusion, 3-bromo-5-fluoro-4-hydroxybenzyl bromide (CAS No. 1807116-33-1) is a versatile and highly functionalized organic compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and application-oriented research, continue to expand its utility in both academic and industrial settings.